Cas no 866157-03-1 (1-[3-(pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea)

• Product name: 1-[3-(pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea
• CAS No: 866157-03-1
• MF: C₁₈H₁₃F₃N₄O₂
• MW: 374.316633939743
• CID: 4663148

1-[3-(pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[3-(pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea
• Urea, N-[3-(2-pyrazinyloxy)phenyl]-N'-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C18H13F3N4O2/c19-18(20,21)12-3-1-4-13(9-12)24-17(26)25-14-5-2-6-15(10-14)27-16-11-22-7-8-23-16/h1-11H,(H2,24,25,26)
• InChI Key： BTIJRMWCGCCZCL-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC2=NC=CN=C2)=C1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Additional information on 1-[3-(pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea

1-[3-(Pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No: 866157-03-1)

The compound 1-[3-(Pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No: 866157-03-1) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a urea functional group with two aromatic rings substituted with specific groups. The presence of the pyrazin-2-yloxy group and the trifluoromethyl group introduces distinct electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The pyrazin-2-yloxy group in this compound contributes to its potential as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation. Researchers have demonstrated that such derivatives can exhibit selective binding to specific protein targets, making them promising candidates for drug discovery.

The trifluoromethyl group attached to one of the aromatic rings further enhances the compound's chemical versatility. This group is known for its electron-withdrawing properties, which can significantly influence the electronic environment of the molecule. Such modifications are often exploited in the design of agrochemicals, where precise control over electronic interactions is crucial for efficacy and selectivity.

From a synthetic perspective, the preparation of 1-[3-(Pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the pyrazine derivative, followed by coupling reactions to introduce the urea functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most exciting developments involving this compound is its application in materials science. The combination of aromaticity and functional groups makes it an ideal candidate for use in organic electronics. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where its electronic properties contribute to improved device performance. Additionally, its ability to form self-assembled monolayers has opened avenues for its use in surface modification and nanotechnology.

In terms of environmental impact, studies have shown that 1-[3-(Pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea exhibits low toxicity profiles under standard testing conditions. This makes it a safer alternative to traditional compounds in certain applications, particularly in agricultural and pharmaceutical settings. Regulatory agencies have expressed interest in this compound due to its potential for reducing environmental hazards associated with conventional chemicals.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to enhance scalability and reduce production costs. Collaborative efforts between academic institutions and industry partners are paving the way for large-scale manufacturing, which could significantly expand its applications across multiple sectors.

In conclusion, 1-[3-(Pyrazin-2-yloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No: 866157-03-1) stands out as a versatile and innovative compound with broad implications across chemistry, biology, and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern technological solutions while maintaining a commitment to sustainability and safety.